Cas no 15521-76-3 (5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI))
![5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI) structure](https://www.kuujia.com/scimg/cas/15521-76-3x500.png)
15521-76-3 structure
Product name:5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI)
5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI)
- 5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-d
- 5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,
- Himandridine
- DTXSID00935166
- 15521-76-3
- NSC23972
- NSC-23972
- methyl 14-benzoyloxy-11,17-dihydroxy-16-methoxy-3-methyl-2-azahexacyclo[10.8.0.01,9.02,7.06,11.015,20]icos-12-ene-13-carboxylate
- methyl 7-(benzoyloxy)-5,9-dihydroxy-8-methoxy-15-methyl-2,3,3a,4,5,7,7a,8,9,10,11,11a-dodecahydro-2,5,1-(butane[1,1,4]triyl)benzo[6,7]indeno[7a,1-b]pyrrole-6-carboxylate
-
- Inchi: InChI=1S/C30H37NO7/c1-15-9-10-18-20-13-17-14-29(18,35)26-23(28(34)37-3)25(38-27(33)16-7-5-4-6-8-16)22-19(30(17,26)31(15)20)11-12-21(32)24(22)36-2/h4-8,15,17-22,24-25,32,35H,9-14H2,1-3H3
- InChI Key: QERMOAWMXXPSEU-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(OC2C3C(C(CCC3C34N5C(CCC6C5CC3CC6(O)C4=C2C(OC)=O)C)O)OC)=O)C=C1
Computed Properties
- Exact Mass: 523.25711
- Monoisotopic Mass: 523.25700252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 11
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106Ų
- XLogP3: 1.9
Experimental Properties
- PSA: 105.53
5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-506288-500µg |
Himandridine, |
15521-76-3 | ≥95% | 500µg |
¥1354.00 | 2023-09-05 | |
SHENG KE LU SI SHENG WU JI SHU | sc-506288-500 µg |
Himandridine, |
15521-76-3 | ≥95% | 500µg |
¥1,354.00 | 2023-07-11 | |
BioAustralis | BIA-H1746-0.50mg |
Himandridine |
15521-76-3 | >95% by HPLC | 0.50mg |
$205.00 | 2024-07-19 | |
BioAustralis | BIA-H1746-2.50mg |
Himandridine |
15521-76-3 | >95% by HPLC | 2.50mg |
$720.00 | 2024-07-19 | |
BioAustralis | BIA-H1746-2.50 mg |
Himandridine |
15521-76-3 | >95%byHPLC | 2.50mg |
$697.00 | 2023-08-23 | |
BioAustralis | BIA-H1746-0.50 mg |
Himandridine |
15521-76-3 | >95%byHPLC | 0.50mg |
$199.00 | 2023-08-23 | |
1PlusChem | 1P01LJ9S-2.5mg |
(1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)-11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylic acid, methyl ester |
15521-76-3 | ≥95% | 2.5mg |
$978.00 | 2024-06-20 |
5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI) Related Literature
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1. Chapter 12. Alkaloids
-
Zengsheng Yin,Yun He,Pauline Chiu Chem. Soc. Rev. 2018 47 8881
15521-76-3 (5,6,9-[1]Butanyl[4]ylidene-5H-benz[6,7]indeno[7a,1-b]pyrrole-10-carboxylicacid,11-(benzoyloxy)-1,2,3,4,4a,6,7,7a,8,9,11,11a-dodecahydro-2,9-dihydroxy-1-methoxy-15-methyl-,methyl ester, (1S,2R,4aS,4bS,5R,6S,7aR,9S,11R,11aR,12R,15R)- (9CI)) Related Products
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